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Compound of Interest

Compound Name: Methioninol

Cat. No.: B554992 Get Quote

For laboratory professionals engaged in cutting-edge research and drug development, the safe

handling of chemical reagents is paramount. This guide provides essential, immediate safety

and logistical information for the handling of Methioninol, ensuring the well-being of

researchers and the integrity of scientific work. While comprehensive toxicological data for

Methioninol is not fully available, a precautionary approach is recommended, treating the

substance as potentially hazardous.

Essential Personal Protective Equipment (PPE)
When working with Methioninol, adherence to proper PPE protocols is the first line of defense

against potential exposure. The following table summarizes the recommended protective gear.
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PPE Category Item Specifications

Eye/Face Protection Safety Glasses
Should conform to EN166 or

NIOSH standards.[1][2]

Skin Protection Gloves

Chemically resistant gloves

(e.g., nitrile rubber) should be

worn. Inspect gloves for

integrity before each use.[1][2]

Lab Coat

A standard laboratory coat

should be worn to protect from

splashes and spills.

Respiratory Protection Dust Mask

For nuisance exposures to

dust, a P95 (US) or P1 (EU EN

143) particle respirator is

recommended.[1]

Operational Plan for Safe Handling and Disposal
A systematic approach to the handling and disposal of Methioninol is crucial for maintaining a

safe laboratory environment.

Handling Procedures
Engineering Controls: Work in a well-ventilated area.[3] Use of a chemical fume hood is

recommended, especially when handling powders or generating aerosols.

Personal Hygiene: Wash hands thoroughly after handling Methioninol and before leaving

the laboratory.[1][3]

Avoidance of Contamination: Do not eat, drink, or smoke in areas where Methioninol is
handled.

Storage
Store Methioninol in a tightly sealed container in a cool, dry, and well-ventilated area.[3]
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Disposal Plan
Dispose of unused Methioninol and any contaminated materials in accordance with local,

state, and federal regulations. Consult with your institution's environmental health and safety

(EHS) department for specific guidance.

Immediate First Aid Measures
In the event of accidental exposure to Methioninol, immediate and appropriate first aid is

critical.

Exposure Route First Aid Protocol

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Skin Contact

Remove contaminated clothing. Wash the

affected area thoroughly with soap and water.[1]

[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally.[1] Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Experimental Protocols: Spill Response
A prompt and informed response to a chemical spill is essential to mitigate potential hazards.

The following workflow outlines the steps for managing a Methioninol spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b554992#personal-protective-equipment-for-handling-
methioninol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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